Cas no 2138001-87-1 (4-(3-Bromophenyl)-2-cyclopropylfuran-3-carboxylic acid)
4-(3-Bromophenyl)-2-cyclopropylfuran-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(3-bromophenyl)-2-cyclopropylfuran-3-carboxylic acid
- 2138001-87-1
- EN300-1082963
- 4-(3-Bromophenyl)-2-cyclopropylfuran-3-carboxylic acid
-
- Inchi: 1S/C14H11BrO3/c15-10-3-1-2-9(6-10)11-7-18-13(8-4-5-8)12(11)14(16)17/h1-3,6-8H,4-5H2,(H,16,17)
- InChI Key: CMJLANBXGMWRFO-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(=C1)C1=COC(=C1C(=O)O)C1CC1
Computed Properties
- Exact Mass: 305.98916g/mol
- Monoisotopic Mass: 305.98916g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 329
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 50.4Ų
4-(3-Bromophenyl)-2-cyclopropylfuran-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1082963-0.05g |
4-(3-bromophenyl)-2-cyclopropylfuran-3-carboxylic acid |
2138001-87-1 | 95% | 0.05g |
$612.0 | 2023-10-28 | |
| Enamine | EN300-1082963-0.1g |
4-(3-bromophenyl)-2-cyclopropylfuran-3-carboxylic acid |
2138001-87-1 | 95% | 0.1g |
$640.0 | 2023-10-28 | |
| Enamine | EN300-1082963-0.25g |
4-(3-bromophenyl)-2-cyclopropylfuran-3-carboxylic acid |
2138001-87-1 | 95% | 0.25g |
$670.0 | 2023-10-28 | |
| Enamine | EN300-1082963-0.5g |
4-(3-bromophenyl)-2-cyclopropylfuran-3-carboxylic acid |
2138001-87-1 | 95% | 0.5g |
$699.0 | 2023-10-28 | |
| Enamine | EN300-1082963-1.0g |
4-(3-bromophenyl)-2-cyclopropylfuran-3-carboxylic acid |
2138001-87-1 | 1g |
$728.0 | 2023-06-10 | ||
| Enamine | EN300-1082963-2.5g |
4-(3-bromophenyl)-2-cyclopropylfuran-3-carboxylic acid |
2138001-87-1 | 95% | 2.5g |
$1428.0 | 2023-10-28 | |
| Enamine | EN300-1082963-5.0g |
4-(3-bromophenyl)-2-cyclopropylfuran-3-carboxylic acid |
2138001-87-1 | 5g |
$2110.0 | 2023-06-10 | ||
| Enamine | EN300-1082963-10.0g |
4-(3-bromophenyl)-2-cyclopropylfuran-3-carboxylic acid |
2138001-87-1 | 10g |
$3131.0 | 2023-06-10 | ||
| Enamine | EN300-1082963-1g |
4-(3-bromophenyl)-2-cyclopropylfuran-3-carboxylic acid |
2138001-87-1 | 95% | 1g |
$728.0 | 2023-10-28 | |
| Enamine | EN300-1082963-5g |
4-(3-bromophenyl)-2-cyclopropylfuran-3-carboxylic acid |
2138001-87-1 | 95% | 5g |
$2110.0 | 2023-10-28 |
4-(3-Bromophenyl)-2-cyclopropylfuran-3-carboxylic acid Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on 4-(3-Bromophenyl)-2-cyclopropylfuran-3-carboxylic acid
Professional Introduction to 4-(3-Bromophenyl)-2-cyclopropylfuran-3-carboxylic Acid (CAS No. 2138001-87-1)
4-(3-Bromophenyl)-2-cyclopropylfuran-3-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2138001-87-1, is a significant compound in the realm of chemical and pharmaceutical research. This molecule has garnered attention due to its unique structural features and potential applications in drug discovery and medicinal chemistry. The presence of both a brominated phenyl ring and a cyclopropyl group on a furan backbone introduces intriguing electronic and steric properties, making it a valuable scaffold for developing novel therapeutic agents.
The compound's structure, characterized by a cyclopropyl substituent attached to the furan ring, contributes to its distinct reactivity and binding affinity. The 3-bromophenyl moiety further enhances its utility by providing a site for further functionalization through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, which are often essential for achieving high selectivity and efficacy in pharmaceuticals.
In recent years, the demand for innovative molecules with enhanced pharmacological profiles has driven extensive research into heterocyclic compounds like 4-(3-bromophenyl)-2-cyclopropylfuran-3-carboxylic acid. The furan ring, known for its ability to engage in hydrogen bonding and π-stacking interactions, offers a versatile platform for designing molecules that can interact with biological targets in specific ways. This has led to its exploration in the development of kinase inhibitors, antiviral agents, and anti-inflammatory drugs.
One of the most compelling aspects of this compound is its potential in fragment-based drug design. Fragment-based approaches rely on identifying small molecular fragments that exhibit promising biological activity before being linked together to form more potent entities. The structural motifs present in 4-(3-bromophenyl)-2-cyclopropylfuran-3-carboxylic acid, particularly the combination of the bromophenyl and cyclopropyl groups, make it an ideal candidate for such strategies. By leveraging computational methods and high-throughput screening, researchers can rapidly assess the binding affinity of this compound or its derivatives to various protein targets.
The bromine atom in the 3-bromophenyl group is particularly noteworthy, as it serves as a handle for introducing diversity into molecular libraries. This allows medicinal chemists to explore a wide range of structural variations while maintaining the core pharmacophoric elements necessary for biological activity. Such flexibility is crucial in optimizing lead compounds for drug development, where subtle changes in structure can significantly impact potency, selectivity, and pharmacokinetic properties.
In the context of modern drug discovery, 4-(3-bromophenyl)-2-cyclopropylfuran-3-carboxylic acid exemplifies the importance of multifunctional scaffolds. The integration of different structural features—such as aromatic rings, heterocycles, and aliphatic moieties—into a single molecule can lead to unprecedented biological effects. This compound's unique blend of electronic and steric properties makes it a promising candidate for addressing complex diseases that require multifaceted therapeutic interventions.
The cyclopropyl group, while relatively small, exerts significant influence on the molecule's overall behavior. Its rigidity constrains conformational flexibility, which can be advantageous in designing molecules that fit snugly into binding pockets on biological targets. Additionally, the cyclopropane ring is known to undergo ring-opening reactions under certain conditions, providing another layer of synthetic utility. This reactivity can be harnessed to generate more complex derivatives with tailored properties.
The pharmaceutical industry has increasingly recognized the value of heterocyclic compounds in drug development. Among these, furans have emerged as particularly versatile scaffolds due to their ability to mimic natural products and their compatibility with various synthetic transformations. 4-(3-bromophenyl)-2-cyclopropylfuran-3-carboxylic acid, with its well-defined structural features, represents an excellent example of how these heterocycles can be leveraged to discover new medicines.
The compound's potential extends beyond academic research; it holds promise for industrial applications as well. Pharmaceutical companies are continually seeking novel starting materials that can be efficiently converted into lead compounds through streamlined synthetic routes. The availability of 4-(3-bromophenyl)-2-cyclopropylfuran-3-carboxylic acid, along with its well-documented reactivity patterns, makes it an attractive choice for such endeavors.
In conclusion, 4-(3-bromophenyl)-2-cyclopropylfuran-3-carboxylic acid(CAS No. 2138001-87-1) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features—comprising a brominated phenyl ring and a cyclopropyl substituent on a furan backbone—make it an invaluable tool for medicinal chemists exploring new therapeutic agents. As research continues to uncover novel applications for this compound and related derivatives, its importance in the chemical biology landscape is sure to grow.
2138001-87-1 (4-(3-Bromophenyl)-2-cyclopropylfuran-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)